N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea

• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 1-cyclohexyl-3-[3-(2-pyridin-2-ylethyl)phenyl]urea
• InChI: InChI=1S/C20H25N3O/c24-20(22-18-9-2-1-3-10-18)23-19-11-6-7-16(15-19)12-13-17-8-4-5-14-21-17/h4-8,11,14-15,18H,1-3,9-10,12-13H2,(H2,22,23,24)
• InChI Key: NORLBJYITANBEZ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)NC2=CC=CC(=C2)CCC3=CC=CC=N3

Description

N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea, also known as CPI-455, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of cancer. The compound has shown promising results in preclinical studies, demonstrating potent anti-tumor activity in various cancer cell lines and animal models.

Mechanism of Action

N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea is a potent inhibitor of the bromodomain and extra-terminal (BET) family of proteins, which play a critical role in the regulation of gene expression. BET proteins bind to acetylated histones and recruit transcriptional regulators to specific genes, thereby controlling their expression. N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea binds to the bromodomain of BET proteins, preventing their interaction with acetylated histones and inhibiting gene expression.
Biochemical and Physiological Effects:
N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea has been shown to induce cell cycle arrest and apoptosis in cancer cells. The compound also inhibits the expression of various oncogenes and promotes the expression of tumor suppressor genes. In addition, N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea has been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have anti-metastatic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea is its potency and selectivity for BET proteins. The compound has been shown to have minimal off-target effects, which is important for the development of safe and effective cancer therapies. However, one limitation of N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea. One area of research is the identification of biomarkers that can predict response to the compound. Another area of research is the development of combination therapies that can enhance the anti-tumor activity of N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea. Finally, there is a need for the development of more potent and soluble analogs of N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea that can be used in clinical trials.

Synthesis Methods

The synthesis of N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea involves the reaction of cyclohexyl isocyanate with 3-(2-bromoethyl)phenol, followed by the reaction of the resulting intermediate with 2-pyridinylboronic acid. The final product is obtained by the reaction of the intermediate with N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide and N-hydroxysuccinimide. The overall yield of the synthesis is approximately 25%.

Scientific Research Applications

N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea has been extensively studied in preclinical models of cancer. In vitro studies have shown that the compound inhibits the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer cells. In vivo studies have demonstrated that N-cyclohexyl-N'-{3-[2-(2-pyridinyl)ethyl]phenyl}urea can inhibit tumor growth and prolong survival in mouse models of breast and colon cancer.